Cas no 2169530-25-8 (Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate)

• Product Name: Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate
• CAS No: 2169530-25-8
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5463526
• Update Time: 2025-10-24

Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate
• AT18652
• Z2471612667
• TERT-BUTYL (2-(4-FORMYLOXAZOL-5-YL)ETHYL)CARBAMATE

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(15)12-5-4-9-8(6-14)13-7-16-9/h6-7H,4-5H2,1-3H3,(H,12,15)
• InChI Key： PXDRSPVIKJDXCE-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=C(C=O)N=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700 g/mol
• Monoisotopic Mass: 240.11100700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4
• Molecular Weight: 240.26

Additional information on Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate

Research Brief on Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate (CAS: 2169530-25-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as key intermediates in drug discovery. Among these, the compound Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate (CAS: 2169530-25-8) has emerged as a promising scaffold due to its versatile reactivity and potential applications in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and recent developments in its application.

The compound, characterized by its oxazole core and formyl functional group, serves as a critical building block in the construction of complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of peptidomimetics and small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a key intermediate in the development of novel kinase inhibitors, showcasing its role in modulating protein-protein interactions.

From a synthetic perspective, the formyl group on the oxazole ring enables facile derivatization through condensation reactions, such as reductive amination and Schiff base formation. This reactivity has been exploited in the design of combinatorial libraries for high-throughput screening. Additionally, the tert-butyl carbamate moiety provides a protective group strategy that is compatible with orthogonal deprotection methods, further enhancing the compound's utility in multi-step syntheses.

Recent pharmacological investigations have also explored the biological activities of derivatives stemming from this scaffold. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate exhibited moderate inhibitory activity against inflammatory cytokines, suggesting potential applications in autoimmune disease therapy. These findings underscore the compound's relevance in both chemical biology and drug discovery pipelines.

In conclusion, Tert-butyl N-[2-(4-formyl-1,3-oxazol-5-yl)ethyl]carbamate (CAS: 2169530-25-8) represents a valuable tool in medicinal chemistry, offering a balance of synthetic flexibility and biological relevance. Ongoing research continues to uncover new applications for this scaffold, particularly in the development of targeted therapies and chemical probes. Future studies may focus on optimizing its pharmacokinetic properties and expanding its utility in fragment-based drug design.